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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Furametpyr, a
succinate dehydrogenase inhibitor (SDHI) fungicide, in the study of fungal resistance. The

protocols outlined below are intended to guide researchers in assessing the sensitivity of fungal

isolates to Furametpyr and in identifying the molecular basis of resistance.

Introduction to Furametpyr and SDHI Fungicides
Furametpyr is a pyrazole-carboxamide fungicide that belongs to the succinate dehydrogenase

inhibitor (SDHI) class (FRAC Code 7).[1] Its mode of action is the inhibition of the mitochondrial

succinate dehydrogenase (SDH) enzyme, also known as complex II, a critical component of the

fungal respiratory chain and the tricarboxylic acid (TCA) cycle.[1] By blocking this enzyme,

Furametpyr disrupts cellular respiration and energy production, leading to fungal cell death.

SDHI fungicides are widely used in agriculture to control a broad spectrum of plant pathogenic

fungi. However, the emergence of resistance in fungal populations poses a significant threat to

their efficacy. Resistance to SDHIs, including Furametpyr, is primarily associated with specific

mutations in the genes encoding the subunits of the SDH enzyme.
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Caption: Mechanism of Furametpyr action and the development of resistance.
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The primary mechanism of resistance to SDHI fungicides involves target-site modification due

to mutations in the genes encoding the subunits of the succinate dehydrogenase enzyme,

specifically SdhB, SdhC, and SdhD. These mutations can alter the binding site of the fungicide,

reducing its inhibitory effect.

While specific data for Furametpyr is limited in publicly available literature, studies on other

SDHI fungicides have identified several key mutations conferring resistance. It is highly

probable that similar mutations will affect the efficacy of Furametpyr.

Table 1: Known SDHI Resistance Mutations in Fungal Pathogens
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Fungal Species Sdh Subunit
Amino Acid
Substitution

Reference
Fungicide(s)

Alternaria alternata SdhB H277Y/L

Boscalid,

Fluxapyroxad,

Pyraziflumid

SdhC H134R

Boscalid,

Fluxapyroxad,

Pyraziflumid

SdhC S135R

Boscalid,

Fluxapyroxad,

Pyraziflumid

SdhC G79R

Boscalid,

Fluxapyroxad,

Pyraziflumid

Alternaria solani SdhB H278Y/R Boscalid

SdhC H134R Boscalid

SdhD D123E Boscalid

SdhD H133R Boscalid

Passalora fulva SdhC T78I Boscalid

SdhC N85K/S Boscalid

SdhC H151R Boscalid

Corynespora

cassiicola
SdhB H278Y/L

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

SdhB I280V

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam
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SdhC S73P

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

SdhC N75S

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

SdhC H134R

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

SdhD D95E

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

SdhD G109V

Boscalid, Fluopyram,

Fluxapyroxad,

Isopyrazam

Note: This table provides examples from other SDHI fungicides. The specific impact of these

mutations on Furametpyr sensitivity requires experimental validation.

Quantitative Data on SDHI Fungicide Sensitivity
Quantitative data, such as the half-maximal effective concentration (EC50) and the half-

maximal inhibitory concentration (IC50), are crucial for determining the level of resistance in a

fungal population. While specific EC50 and IC50 values for Furametpyr are not widely

published, the following table presents illustrative data for other SDHI fungicides against wild-

type (sensitive) and resistant fungal strains. Researchers should establish their own baseline

sensitivity data for Furametpyr against the fungal species of interest.

Table 2: Illustrative EC50 Values for SDHI Fungicides against Alternaria alternata
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Fungicide Isolate Type Sdh Mutation Mean EC50 (µg/mL)

Boscalid Sensitive None 0.1 - 1.0

Resistant SdhB-H277Y/L > 10

Resistant SdhC-H134R > 10

Fluxapyroxad Sensitive None 0.01 - 0.1

Resistant SdhB-H277Y/L > 10

Resistant SdhC-H134R > 10

Fluopyram Sensitive None 0.01 - 0.1

Resistant SdhB-H277Y/L 0.1 - 1.0

Resistant SdhC-H134R 0.1 - 1.0

Data is illustrative and compiled from various sources on SDHI resistance. Actual values will

vary depending on the fungal species, isolate, and experimental conditions.

Experimental Protocols
Workflow for Fungal Resistance Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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